Cas no 5208-50-4 ((1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE)
5208-50-4 structure
Product Name:(1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE
CAS No:5208-50-4
MF:C10H16
MW:136.234043121338
CID:826049
PubChem ID:16211587
Update Time:2025-04-19
(1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE Chemical and Physical Properties
Names and Identifiers
-
- (1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE
- (1R,4S,6S)-4,7,7-Trimethylbicyclo[4.1.0]hept-2-ene
- (1S,3S)-trans-4-Carene
- BICYCLO(4.1.0)HEPT-2-ENE, 4,7,7-TRIMETHYL-, (1.ALPHA.,4.ALPHA.,6.ALPHA.)-
- Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (1alpha,4alpha,6alpha)-
- Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (1R,4S,6S)-
- (-)-car-4-ene
- 2TAX77JNCY
- 5VQ84P9UNH
- BICYCLO(4.1.0)HEPT-2-ENE, 4,7,7-TRIMETHYL-, (1R-(1.ALPHA.,4.ALPHA.,6.ALPHA.))-
- Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (1R-(1alpha,4alpha,6alpha))-
- (1S,3S)-trans-4-Carene, technical, >=85% (sum of enantiomers, GC)
- DTXSID801229508
- 4-Carene, trans-
- CHEBI:87676
- UNII-5VQ84P9UNH
- 4-Carene, trans-(-)-
- 93779-69-2
- 4-Carene, (1S,3S,6R)-(-)-
- Q27159821
- 5208-50-4
- UNII-2TAX77JNCY
-
- Inchi: 1S/C10H16/c1-7-4-5-8-9(6-7)10(8,2)3/h4-5,7-9H,6H2,1-3H3/t7-,8-,9+/m1/s1
- InChI Key: LGNSZMLHOYDATP-HLTSFMKQSA-N
- SMILES: C1(C)(C)[C@@H]2C=C[C@@H](C)C[C@H]12
Computed Properties
- Exact Mass: 136.125200510g/mol
- Monoisotopic Mass: 136.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.856 g/mL at 20 °C(lit.)
- Boiling Point: 154°C at 760 mmHg
- Flash Point: 38 °C
- Refractive Index: n20/D 1.471
- LogP: 2.85460
(1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5208-50-4 ((1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE) Related Products
- 5208-49-1((1r,4r)-4,7,7-trimethylbicyclo[4.1.0]hept-2-ene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk